Cas no 139565-87-0 (3,5-Octadiyne-2,7-dione (9CI))

• Product Name: 3,5-Octadiyne-2,7-dione (9CI)
• CAS No: 139565-87-0
• MF: C₈H₆O₂
• MW: 134.13204240799
• CID: 1020145
• PubChem ID: 45085430
• Update Time: 2025-04-20

3,5-Octadiyne-2,7-dione (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,5-Octadiyne-2,7-dione (9CI)
• octa-3,5-diyne-2,7-dione
• SCHEMBL16885819
• DTXSID40665814
• 139565-87-0

• Inchi： 1S/C8H6O2/c1-7(9)5-3-4-6-8(2)10/h1-2H3
• InChI Key： GNIPZQAYKNGALN-UHFFFAOYSA-N
• SMILES： O=C(C#CC#CC(C)=O)C

Computed Properties

• Exact Mass: 134.03678
• Monoisotopic Mass: 134.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 34.14